Cas no 157368-34-8 ()

• CAS No: 157368-34-8
• MF: C₈H₅BrClNO₂
• MW: 262.487800359726
• CID: 6647747
• PubChem ID: 18796450
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H5BrClNO2/c1-12-5-3-2-4-7(6(5)9)13-11-8(4)10/h2-3H,1H3
• InChI Key： JACRULLROWZWJF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C(=NOC=21)Cl)OC

Computed Properties

• Exact Mass: 260.91922g/mol
• Monoisotopic Mass: 260.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles